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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B10764172 Get Quote

Essential safety and logistical information for the proper disposal of the plasminogen activator

inhibitor-1 (PAI-1) inhibitor, TM5275 sodium, is critical for maintaining a safe laboratory

environment and ensuring environmental protection. Researchers, scientists, and drug

development professionals must adhere to strict protocols due to the compound's hazardous

properties, including acute oral toxicity and high toxicity to aquatic life. This guide provides a

step-by-step operational plan for the safe handling and disposal of TM5275 sodium.

Hazard and Disposal Summary
All quantitative and qualitative data regarding the hazards and disposal of TM5275 sodium are

summarized in the table below. This information is derived from the product's Safety Data

Sheet (SDS).
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Parameter Description

Product Name TM5275 (sodium)

CAS Number 1103926-82-4

Primary Hazards

Harmful if swallowed (Acute toxicity, oral,

Category 4).[1] Very toxic to aquatic life

(Hazardous to the aquatic environment, acute

hazard, Category 1).[1]

Personal Protective Equipment (PPE)
Lab coat, safety glasses, and appropriate

chemical-resistant gloves.

Primary Disposal Route
Collection for disposal by an approved

hazardous waste management service.[1]

Prohibited Disposal Methods
Do not dispose of down the drain or in regular

trash. Avoid release to the environment.[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the mandatory steps for the safe disposal of TM5275 sodium
waste, including pure compound, contaminated solutions, and empty containers.

1. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for TM5275 sodium waste.
The container must be made of a compatible material (e.g., polyethylene) and have a
secure, tight-fitting lid.
Collect all waste containing TM5275 sodium, including unused solid compound,
experimental solutions, and contaminated materials (e.g., pipette tips, weighing boats), in
this designated container.
Do not mix TM5275 sodium waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

2. Labeling of Waste Containers:
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Label the waste container with "Hazardous Waste," the full chemical name "TM5275
sodium," and the associated hazards ("Toxic," "Environmental Hazard").
Indicate the accumulation start date on the label.

3. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the
laboratory.
Ensure the storage area is secure, away from drains, and in a location that minimizes the
risk of spills.

4. Disposal of Empty Containers:

An empty container that held TM5275 sodium must be managed as hazardous waste.
If institutional policy allows for the decontamination of empty containers, triple rinse the
container with a suitable solvent (e.g., ethanol or a solvent in which TM5275 sodium is
soluble).
Collect the rinsate as hazardous waste in the designated TM5275 sodium waste container.
After triple rinsing, deface the original product label and dispose of the container as directed
by your institution's EHS guidelines.

5. Arranging for Waste Pickup:

Once the waste container is full or has reached the maximum accumulation time allowed by
your institution, contact your EHS office to arrange for pickup by a licensed hazardous waste
disposal company.
Do not attempt to treat or neutralize the TM5275 sodium waste unless you have a validated
and approved protocol from your EHS office.

Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of TM5275 sodium.
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TM5275 Sodium Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b10764172?utm_src=pdf-custom-synthesis
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b10764172#tm5275-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b10764172#tm5275-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b10764172#tm5275-sodium-proper-disposal-procedures
https://www.benchchem.com/product/b10764172#tm5275-sodium-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10764172?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

